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Compound of Interest

Compound Name: SR10067

Cat. No.: B1399069

SR10067 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability, storage, and use of SR10067, a potent
REV-ERB agonist. Detailed troubleshooting guides, frequently asked questions, and
experimental protocols are provided to ensure successful experimental outcomes.

Stability and Storage Recommendations

Proper handling and storage of SR10067 are critical for maintaining its integrity and activity.
The following table summarizes the recommended storage conditions for both solid SR10067
and solutions.
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Storage ]
Form Duration Notes
Temperature
Keep tightly sealed
Solid (Powder) -20°C 3 years and protected from
light.
For shorter-term
4°C 2 years
storage.
Aliquot to avoid
In Solvent -80°C 6 months repeated freeze-thaw
cycles.[1][2]
Suitable for shorter-
-20°C 1 month term storage of stock

solutions.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to dissolve SR100677?

Al: For in vitro experiments, Dimethyl Sulfoxide (DMSO) is the recommended solvent.
SR10067 is soluble in DMSO up to 100 mg/mL.[1] For in vivo studies, a common formulation is
a suspension in 10% DMSO and 90% corn oil.

Q2: My SR10067 solution appears to have precipitated. What should | do?

A2: Precipitation can occur if the compound's solubility limit is exceeded or if stored improperly.
If you observe precipitation, gentle warming and sonication can help redissolve the compound.
It is always recommended to prepare fresh working solutions from a stock solution on the day

of the experiment.
Q3: Can | store my SR10067 working solution for later use?

A3: It is strongly recommended to use working solutions for in vivo and in vitro experiments on
the same day they are prepared. Long-term storage of dilute solutions is not advised as it may

lead to degradation or precipitation.
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Q4: How should I handle SR10067 powder?

A4: Before opening the vial, it is recommended to allow the product to equilibrate to room
temperature for at least 60 minutes. This prevents condensation from forming inside the vial,

which could affect the stability of the compound.

Troubleshooting Guide

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1399069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1399069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Problem

Possible Cause

Recommended Solution

No observable effect of
SR10067 in my cell-based

assay.

Compound Inactivity: Improper
storage may have led to

degradation.

Verify that the compound has
been stored according to the
recommendations (see table
above). Prepare a fresh stock
solution from a new vial of
solid SR10067 if possible.

Incorrect Dosage: The
concentration of SR10067 may

be too low to elicit a response.

Perform a dose-response
experiment to determine the
optimal concentration for your
specific cell line and
experimental conditions. The
IC50 for REV-ERBa and REV-
ERB( is in the range of 160-
170 nM.

Cell Line Insensitivity: The cell
line you are using may not
express sufficient levels of
REV-ERBa or REV-ERB.

Confirm the expression of
REV-ERBa and REV-ERBp in
your cell line using techniques
such as gPCR or Western

blotting.

Timing of Treatment: The effect
of SR10067 can be dependent
on the phase of the circadian

cycle.

Synchronize your cells before
treatment and consider
performing a time-course
experiment to identify the

optimal treatment window.

Inconsistent results between

experiments.

Variability in Solution
Preparation: Inconsistent
dissolution or dilution of the

compound.

Ensure the stock solution is
fully dissolved before making
dilutions. Use calibrated
pipettes for accurate

measurements.

Freeze-Thaw Cycles:
Repeated freezing and
thawing of the stock solution

can lead to degradation.

Aliquot the stock solution into
single-use vials to minimize

freeze-thaw cycles.
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Cell Culture Conditions: Standardize your cell culture
Variations in cell density, and experimental protocols to
passage number, or media ensure consistency between
composition. experiments.

Ensure the final concentration
of DMSO in the cell culture

o media is kept low (typically
o , Low Solubility in Aqueous o "
Precipitation of SR10067 in ) o <0.5%) to maintain solubility. If
] Media: SR10067 has limited o ) ]
cell culture media. o ) precipitation persists, consider
solubility in agueous solutions. , _ _
using a different formulation or

a lower concentration of
SR10067.

Experimental Protocols & Methodologies
In Vitro Cell-Based Assay Protocol

This protocol provides a general guideline for treating cultured cells with SR10067.

o Cell Seeding: Plate cells at the desired density in a multi-well plate and allow them to adhere

overnight.
» Preparation of SR10067 Working Solution:
o Prepare a stock solution of SR10067 in DMSO (e.g., 10 mM).

o On the day of the experiment, dilute the stock solution to the desired final concentrations
in your cell culture medium. Ensure the final DMSO concentration is consistent across all
treatments and is non-toxic to your cells (typically < 0.5%).

e Cell Treatment:
o Remove the old medium from the cells.

o Add the medium containing the different concentrations of SR10067 (and a vehicle control

with the same final DMSO concentration).
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o Incubate the cells for the desired period (e.g., 24 hours).

o Endpoint Analysis:

o Following incubation, harvest the cells for downstream analysis, such as qPCR to
measure the expression of REV-ERB target genes (e.g., BMAL1, NPAS2), or other
relevant functional assays.

In Vivo Experimental Protocol (Mouse Model)

This protocol is a general example for administering SR10067 to mice.
o Preparation of Dosing Solution:

o Prepare a suspension of SR10067 in a vehicle such as 10% DMSO in corn oil.

o Ensure the solution is homogenous by vortexing or sonicating before each administration.
e Administration:

o Administer SR10067 via intraperitoneal (i.p.) injection at the desired dose (e.g., 30 mg/kg).
e Pharmacokinetic and Pharmacodynamic Analysis:

o Collect plasma and brain tissue at various time points post-injection to determine the
pharmacokinetic profile of SR10067.

o Assess pharmacodynamic endpoints such as changes in gene expression in specific
tissues or behavioral readouts.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: SR10067 activates REV-ERB, leading to the repression of target genes like BMALL.
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Caption: A typical workflow for an in vitro cell-based experiment using SR10067.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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